Cas no 33704-19-7 (3-(tert-Butoxycarbonyl)benzoic Acid)

• Product Name: 3-(tert-Butoxycarbonyl)benzoic Acid
• CAS No: 33704-19-7
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD04037899
• CID: 294425
• PubChem ID: 2760951
• Update Time: 2025-04-19

3-(tert-Butoxycarbonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylicacid, 1-(1,1-dimethylethyl) ester
• 3-(TERT-BUTOXYCARBONYL)BENZOIC ACID
• 3-[(2-methylpropan-2-yl)oxycarbonyl]benzoic acid
• 3-{[(1,1-dimethylethyl)oxy]carbonyl}benzoic acid
• isophthalic acid mono-tert-butyl ester
• Isophthalsaeuremono-t-butylester
• mono-(tert-Butyl) isophthalate
• ZLD0446
• CS-0147128
• tert-Butyl 3-carboxybenzoate
• EN300-124636
• D94963
• AKOS015838010
• SCHEMBL40750
• Z1562158950
• 3-[(tert-butoxy)carbonyl]benzoic acid
• FT-0676942
• 3-(tert-Butoxycarbonyl)benzoicacid
• SY147704
• MFCD04037899
• OFILKMBFUQQLSU-UHFFFAOYSA-N
• 33704-19-7
• A875212
• PS-5976
• DTXSID10375433
• DB-008248
• 3-(tert-Butoxycarbonyl)benzoic Acid

• MDL： MFCD04037899
• Inchi： 1S/C12H14O4/c1-12(2,3)16-11(15)9-6-4-5-8(7-9)10(13)14/h4-7H,1-3H3,(H,13,14)
• InChI Key： OFILKMBFUQQLSU-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 152-153°C
• Boiling Point: 357.6±25.0 °C at 760 mmHg
• Flash Point: 135.5±16.7 °C
• Refractive Index: 1.533
• PSA: 63.60000
• LogP: 2.34010
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(tert-Butoxycarbonyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)